Cas no 1004305-97-8 (Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate)

• Product Name: Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate
• CAS No: 1004305-97-8
• Molecular Formula: C₁₀H₉O₂F₂Br
• Molecular Weight: 279.07806
• MDL: MFCD11975615
• CID: 856899
• PubChem ID: 46220010

Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate Properties

Names and Identifiers

• Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate
• 2-(4-Bromophenyl)-2,2-difluoroacetic acid ethyl ester
• Ethyl 4-bromo-alpha,alpha-difluorobenzeneacetate
• Benzeneacetic acid, 4-bromo-α,α-difluoro-, ethyl ester
• Benzeneacetic acid, 4-bromo-alpha,alpha-difluoro-, ethyl ester
• 1004305-97-8
• AKOS015835658
• Ethyl (4-bromophenyl)(difluoro)acetate
• CS-0159610
• SY038867
• F12737
• Ethyl2-(4-bromophenyl)-2,2-difluoroacetate
• DB-370166
• SCHEMBL1172128
• AS-47228
• DTXSID00673117
• MFCD11975615

• MDL： MFCD11975615
• InChIKey： PUGCVZGUQPOVQF-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9BrF2O2/c1-2-15-9(14)10(12,13)7-3-5-8(11)6-4-7/h3-6H,2H2,1H3
• SMILES： CCOC(=O)C(C1=CC=C(C=C1)Br)(F)F

Computed Properties

• Exact Mass: 277.97500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 277.97540g/mol
• Heavy Atom Count: 15
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 3.10400
• PSA: 26.30000
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• Density: 1.494±0.06 g/cm3 (20 ºC 760 Torr),

Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate Security Information

Ethyl 2-(4-bromophenyl)-2,2-difluoroacetate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes